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Compound of Interest

Compound Name: 1,3-Dicaffeoylquinic acid

Cat. No.: B1215456

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of
1,3-Dicaffeoylquinic acid. Given conflicting safety data, a cautious approach is strongly
recommended to ensure personnel safety and environmental protection.

Hazard Assessment and Conflicting Data

There is conflicting information regarding the hazards of 1,3-Dicaffeoylquinic acid. While one
Safety Data Sheet (SDS) classifies the substance as not hazardous under the Globally
Harmonized System (GHS), another indicates potential health and environmental risks.

It is imperative to handle 1,3-Dicaffeoylquinic acid as a potentially hazardous substance.

Data Source GHS Classification Key Recommendations

Follow usual precautionary
Cayman Chemical SDS Not Classified measures for handling

chemicals.

Acute toxicity, Oral (Category )
_ o Wash skin thoroughly after
) 4)Acute aquatic toxicity ) )
Selleck Chemicals SDS ] ) handling. Avoid release to the
(Category 1)Chronic aquatic )
. environment.
toxicity (Category 1)
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Due to these discrepancies, the following operational and disposal plans are based on the
more stringent classification.

Personal Protective Equipment (PPE)

The following PPE is essential to minimize exposure when handling 1,3-Dicaffeoylquinic acid,
particularly in its powdered form.
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Specification and
PPE Category Item .
Rationale

Nitrile or Neoprene gloves are
recommended for their
resistance to a range of
chemicals. Ensure gloves are
powder-free to prevent
aerosolization of the

Hand Protection Chemical-resistant gloves compound. Regularly inspect
gloves for any signs of
degradation or punctures
before and during use. For
prolonged contact or in case of
a spill, consider double-

gloving.

To protect against splashes
and airborne particles. If there
) Safety glasses with side is a significant risk of
Eye Protection _ _ _
shields or Goggles splashing, a face shield should
be worn in addition to safety

glasses or goggles.

Recommended when handling
the powder outside of a
certified chemical fume hood to
Respiratory Protection N95 respirator or higher prevent inhalation of airborne
particles. Ensure proper fit
testing and use in accordance

with institutional guidelines.

A standard lab coat should be
worn to protect skin and
) clothing from contamination.
Body Protection Laboratory coat )
Ensure the lab coat is buttoned
and the sleeves cover the

wrists.
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Operational Plan: Safe Handling Protocol

Adherence to a strict handling protocol is crucial to ensure safety.
e Preparation:

o Designate a specific area for handling 1,3-Dicaffeoylquinic acid, preferably within a
chemical fume hood.

o Ensure a safety shower and eyewash station are readily accessible.

o Assemble all necessary PPE and handling equipment (e.g., spatulas, weighing paper,
containers) before starting work.

e Handling the Solid:

o When weighing or transferring the powdered compound, perform these actions in a
chemical fume hood to minimize inhalation risk.

o Use appropriate tools (e.g., chemical-resistant spatula) to handle the solid. Avoid creating
dust.

o Keep containers of 1,3-Dicaffeoylquinic acid tightly closed when not in use.

e Preparing Solutions:
o When dissolving the solid, add the solvent to the solid slowly to avoid splashing.
o If sonication is required, ensure the container is securely capped.

¢ Spill Management:

o Small spills: Gently cover the spill with an absorbent material. Wearing appropriate PPE,
carefully sweep the material into a designated waste container. Clean the area with a
suitable solvent.

o Large spills: Evacuate the area and follow institutional emergency procedures.
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e Personal Hygiene:

o Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[1]

o Do not eat, drink, or smoke in the laboratory.

Disposal Plan

Proper disposal is critical to prevent environmental contamination, particularly given the

potential for high aquatic toxicity.

Waste Stream

Disposal Procedure

Solid 1,3-Dicaffeoylquinic Acid

Collect in a clearly labeled, sealed container for
hazardous waste. The label should include the

chemical name and associated hazards.

Contaminated Labware (e.g., gloves, weighing

paper, pipette tips)

Place in a designated hazardous waste

container. Do not dispose of in regular trash.

Aqueous Solutions

Due to the high aquatic toxicity, do not pour
solutions down the drain. Collect in a labeled

hazardous waste container for chemical waste.

Organic Solvent Solutions

Collect in a labeled hazardous waste container
for flammable/organic waste, ensuring

compatibility with other contents.

All waste must be disposed of in accordance with local, state, and federal regulations. Contact

your institution's Environmental Health and Safety (EHS) department for specific guidance on

waste stream management.

Visualization of the Handling and Disposal Workflow

The following diagram outlines the key steps for the safe handling and disposal of 1,3-

Dicaffeoylquinic acid.

Caption: Workflow for safe handling and disposal of 1,3-Dicaffeoylquinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. calpaclab.com [calpaclab.com]

« To cite this document: BenchChem. [Essential Safety and Logistics for Handling 1,3-
Dicaffeoylquinic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215456#personal-protective-equipment-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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